![molecular formula C2H4N6O B6162454 N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide CAS No. 1339337-69-7](/img/no-structure.png)
N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide (N-HTCA) is an organic compound that has recently been studied for its potential uses in scientific research. N-HTCA is a derivative of tetrazole and is composed of an amide group attached to a hydroxyl group. It is a colorless solid that is soluble in water and organic solvents. N-HTCA is a relatively new compound, as it was first synthesized in 2017. Since then, it has been studied for its potential uses in scientific research and its potential applications to various biochemical and physiological processes.
Scientific Research Applications
N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide has recently been studied for its potential uses in scientific research. It has been studied for its potential applications to various biochemical and physiological processes. For example, this compound has been studied for its potential use as a reagent in various biochemical assays. It has also been studied as a potential inhibitor of protein-protein interactions and as a potential inhibitor of enzyme activity. Additionally, this compound has been studied for its potential use as a fluorescent indicator for the detection of various biological molecules.
Mechanism of Action
The mechanism of action of N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide is not yet fully understood. However, it is believed that this compound binds to enzymes and proteins in a way that inhibits their activity. Additionally, this compound is believed to interact with certain biological molecules, such as DNA and RNA, in a way that alters their structure and function.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. For example, this compound has been studied for its potential effects on the expression of certain genes and proteins. Additionally, this compound has been studied for its potential effects on cell growth and proliferation. This compound has also been studied for its potential effects on the metabolism of certain molecules, such as fatty acids and carbohydrates.
Advantages and Limitations for Lab Experiments
N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide has several advantages for use in lab experiments. For example, it is relatively easy to synthesize and is relatively stable. Additionally, this compound is soluble in both water and organic solvents, making it easy to use in a variety of experiments. However, this compound also has some limitations. For example, it is not yet fully understood how it affects biochemical and physiological processes. Additionally, this compound is not yet widely available and is relatively expensive.
Future Directions
N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide has potential applications in a variety of scientific research fields. For example, further research could be conducted to better understand how this compound affects biochemical and physiological processes. Additionally, further research could be conducted to explore its potential uses in various biochemical assays and as a fluorescent indicator for the detection of various biological molecules. Furthermore, further research could be conducted to explore its potential uses as an inhibitor of protein-protein interactions and enzyme activity. Finally, further research could be conducted to explore its potential applications to gene expression and cell growth and proliferation.
Synthesis Methods
N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide is synthesized through a two-step reaction process. The first step involves the reaction of 5-carboximidamidotetrazole with an aqueous solution of sodium hydroxide. This reaction forms a sodium salt of this compound. The second step involves the reaction of the sodium salt of this compound with a solution of hydrochloric acid. This reaction forms the desired product, this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 'N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide' involves the reaction of 5-aminotetrazole with nitrous acid to form 5-nitrotetrazole, which is then reduced to 5-amino-1H-tetrazole. This compound is then reacted with cyanamide to form 'N'-cyano-1H-tetrazole-5-carboximidamide, which is subsequently hydrolyzed to yield the final product, 'N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide.", "Starting Materials": [ "5-aminotetrazole", "nitrous acid", "cyanamide" ], "Reaction": [ "5-aminotetrazole + nitrous acid -> 5-nitrotetrazole", "5-nitrotetrazole + H2 / Pd-C -> 5-amino-1H-tetrazole", "5-amino-1H-tetrazole + cyanamide -> 'N'-cyano-1H-tetrazole-5-carboximidamide", "'N'-cyano-1H-tetrazole-5-carboximidamide + H2O -> 'N'-hydroxy-1H-1,2,3,4-tetrazole-5-carboximidamide" ] } | |
1339337-69-7 | |
Molecular Formula |
C2H4N6O |
Molecular Weight |
128.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.